Cas no 2171360-31-7 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171360-31-7
• MF: C₂₂H₂₁F₃N₂O₅
• MW: 450.407756567001
• CID: 5909554
• PubChem ID: 165579244
• Update Time: 2025-05-20

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid
• 2171360-31-7
• EN300-1528577
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,4,4-trifluorobutanoic acid

• Inchi： 1S/C22H21F3N2O5/c1-12(20(30)27-18(10-19(28)29)22(23,24)25)26-21(31)32-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18H,10-11H2,1H3,(H,26,31)(H,27,30)(H,28,29)/t12-,18?/m1/s1
• InChI Key： GHFYVBADVFIVBR-GKOGFXNCSA-N
• SMILES： FC(C(CC(=O)O)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 450.14025626g/mol
• Monoisotopic Mass: 450.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid

Comprehensive Analysis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171360-31-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171360-31-7) has emerged as a compound of significant interest. This molecule, often referred to in abbreviated forms in research circles, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group and the trifluorobutanoic acid moiety, make it indispensable in modern organic synthesis.

The Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency and scalability. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171360-31-7 uses," highlighting the growing demand for detailed information on this compound. Its compatibility with automated peptide synthesizers and its role in producing high-purity peptides for therapeutic applications are key areas of focus.

One of the most discussed topics in recent years is the application of fluorinated compounds in drug development. The 4,4,4-trifluorobutanoic acid segment in this molecule contributes to enhanced metabolic stability and bioavailability, traits highly sought after in modern pharmaceuticals. Queries like "trifluorobutanoic acid in medicine" or "fluorinated peptide synthesis" reflect the scientific community's interest in leveraging such compounds for innovative therapies.

From a synthetic chemistry perspective, the stereochemistry of the (2R)-2-amino propanamido group is crucial for its function. This chiral center ensures the correct spatial orientation for subsequent peptide bond formations, a topic often explored under "chiral amino acid derivatives" or "peptide coupling reagents." The compound's robustness under various reaction conditions makes it a favorite among chemists working on complex molecular architectures.

In the context of green chemistry and sustainable practices, researchers are increasingly investigating "eco-friendly peptide synthesis" methods. While 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid itself doesn't fall under hazardous categories, its efficient use minimizes waste generation in multi-step syntheses—addressing another hot topic: "sustainable pharmaceutical manufacturing."

The analytical characterization of this compound involves advanced techniques like HPLC, NMR, and mass spectrometry. Laboratory professionals often search for "CAS 2171360-31-7 analytical methods" or "Fmoc-compound purification," underscoring the need for precise quality control in peptide production. The trifluoromethyl group's distinctive NMR signature (appearing around -60 to -70 ppm in ¹⁹F NMR) serves as a valuable diagnostic tool.

Emerging trends in personalized medicine have further amplified interest in specialized building blocks like this compound. With search terms like "custom peptide synthesis 2024" gaining traction, the demand for high-quality Fmoc-protected intermediates continues to rise. The compound's stability during storage and handling—another frequently searched aspect ("Fmoc-amino acid storage conditions")—makes it practical for diverse research settings.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4,4-trifluorobutanoic acid represents a convergence of multiple cutting-edge research areas: peptide therapeutics, fluorinated drug design, and sustainable synthesis methodologies. Its CAS registry number (2171360-31-7) serves as a critical identifier for researchers navigating chemical databases or procurement platforms, while its structural features continue to inspire innovations across medicinal chemistry and biomolecular engineering.